O,O-Dimethylisomannide

Specification

• CAS No.: 121693-37-6
• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: (3R,3aR,6R,6aR)-3,6-dimethoxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan
• Standard InChI: InChI=1S/C8H14O4/c1-9-5-3-11-8-6(10-2)4-12-7(5)8/h5-8H,3-4H2,1-2H3/t5-,6-,7-,8-/m1/s1
• Standard InChI Key: MEJYDZQQVZJMPP-WCTZXXKLSA-N
• Isomeric SMILES: CO[C@@H]1CO[C@H]2[C@@H]1OC[C@H]2OC
• SMILES: COC1COC2C1OCC2OC
• Canonical SMILES: COC1COC2C1OCC2OC

Introduction

O,O-Dimethylisomannide, also known as 1,4:3,6-Dianhydro-2,5-di-O-methyl-D-mannitol, is a chemical compound with the molecular formula C8H14O4. It is characterized by its unique structure, which includes two methoxy groups attached to a mannitol backbone. This compound is widely used in various chemical and industrial applications due to its distinctive properties.

Synthesis Methods

O,O-Dimethylisomannide can be synthesized through the methylation of isomannide. This process typically involves reacting isomannide with methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethyl sulfoxide at elevated temperatures to facilitate the methylation process.

Industrial Production

In an industrial setting, the production of O,O-Dimethylisomannide follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Techniques such as continuous flow reactors and advanced purification methods like recrystallization and chromatography are commonly used.

Chemical Reactions and Applications

O,O-Dimethylisomannide undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions involve common reagents such as potassium permanganate for oxidation and lithium aluminum hydride for reduction.

Types of Reactions

• Oxidation: Results in the formation of carbonyl compounds.

• Reduction: Yields alcohol derivatives.

• Substitution: Involves replacing methoxy groups with other functional groups.

Reaction Type	Reagents	Products
Oxidation	Potassium permanganate, Chromium trioxide	Ketones or aldehydes
Reduction	Lithium aluminum hydride, Sodium borohydride	Primary or secondary alcohols
Substitution	Halides or nucleophiles with a catalyst	Various substituted derivatives

Scientific Research and Industrial Applications

O,O-Dimethylisomannide is used as a building block in organic synthesis and as a reagent in various chemical reactions. It serves as a precursor for the synthesis of biologically active compounds and is investigated for its potential use in drug delivery systems and as a pharmaceutical intermediate. Additionally, it is utilized in the production of specialty chemicals and as a solvent in industrial processes.

Biological Applications

• Chemistry: Used in organic synthesis.

• Biology: Precursor for biologically active compounds.

• Medicine: Investigated for drug delivery systems.

• Industry: Used in specialty chemicals and as a solvent.

Comparison with Similar Compounds

O,O-Dimethylisomannide is distinct from similar compounds like dimethyl isosorbide due to its specific arrangement of methoxy groups and its mannitol backbone. This unique structure gives it distinct reactivity and solubility properties, making it suitable for specific applications in organic synthesis and industrial processes.

Compound	Structure	Properties
O,O-Dimethylisomannide	Mannitol backbone with methoxy groups	Distinct reactivity and solubility
Dimethyl Isosorbide	Different backbone structure	Different reactivity and solubility